Cas no 2751620-74-1 (1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride)

• Product Name: 1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride
• CAS No: 2751620-74-1
• MF: C₅H₆BrClF₃N₃
• MW: 280.473449230194
• CID: 5912696
• PubChem ID: 165796255
• Update Time: 2025-06-25

1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2751620-74-1
• EN300-37269617
• 1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride

• Inchi： 1S/C5H5BrF3N3.ClH/c6-3-2-11-4(1-10)12(3)5(7,8)9;/h2H,1,10H2;1H
• InChI Key： MIWKLNHSURCBOC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN)N1C(F)(F)F.Cl

Computed Properties

• Exact Mass: 278.93857g/mol
• Monoisotopic Mass: 278.93857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride

Introduction to 1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride (CAS No. 2751620-74-1)

1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride, identified by its CAS number 2751620-74-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole derivative class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both bromo and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride consists of an imidazole ring fused with an aminomethyl group, further modified by the bromo and trifluoromethyl functional groups. The imidazole core is a common motif in many biologically active compounds, including antiviral, antibacterial, and anticancer agents. The bromo substituent enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions, which are pivotal in drug synthesis. On the other hand, the trifluoromethyl group introduces lipophilicity and metabolic stability, attributes that are often desirable in drug candidates to improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, compounds with imidazole cores have shown promise due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of substituents in 1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride makes it a versatile building block for medicinal chemists. Its unique structural features have been leveraged in the design of molecules targeting cancer metabolism, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. The trifluoromethyl group is frequently incorporated into drug molecules to enhance binding affinity and reduce metabolic degradation. Additionally, the bromo moiety can serve as a handle for further chemical modifications, allowing researchers to explore new analogs with tailored biological activities. Recent studies have highlighted the role of imidazole derivatives in modulating pathways involved in tumor growth and survival. For instance, modifications of the imidazole ring have been shown to interfere with key enzymes such as kinases and poly(ADP-ribose) polymerases (PARPs), which are critical in cancer cell proliferation and DNA repair mechanisms.

The hydrochloride salt form of this compound ensures better solubility and stability, which are essential factors for pharmaceutical development. Solubility is a critical determinant of drug bioavailability, while stability ensures that the compound remains effective throughout its shelf life. These characteristics make 1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride an attractive candidate for further preclinical and clinical investigations.

Advances in computational chemistry have also played a significant role in understanding the potential of this compound. Molecular docking studies have been employed to predict how 1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride interacts with biological targets at the atomic level. These simulations have provided insights into its binding affinity and mode of action, guiding the optimization process towards more potent and selective drug candidates. Furthermore, virtual screening techniques have enabled researchers to rapidly identify derivatives with improved pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic aromatic substitution on the brominated imidazole ring followed by functional group transformations to introduce the aminomethyl moiety. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In conclusion,1-[5-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine hydrochloride (CAS No. 2751620-74-1) represents a promising lead compound for therapeutic development. Its unique structural features, combined with its favorable physicochemical properties, position it as a valuable asset in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various medical conditions.